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Abstract

This guide provides a comprehensive technical overview of 2-Chloro-6-phenylpyridine-4-
carbaldehyde (CAS No: 881402-38-6), a heterocyclic aromatic aldehyde of significant interest
in synthetic and medicinal chemistry. As a trifunctional scaffold, this molecule incorporates a
reactive aldehyde group, a nucleophilic substitution-ready chloro-substituent, and a versatile
phenylpyridine core. This document consolidates available chemical data, presents predicted
physicochemical and spectroscopic properties based on established chemical principles,
outlines plausible synthetic strategies, and explores the compound's chemical reactivity. The
information herein is designed to serve as a foundational resource for researchers utilizing this
molecule as a key building block in the development of novel pharmaceuticals, agrochemicals,
and functional materials.

Molecular Identity and Chemical Descriptors

2-Chloro-6-phenylpyridine-4-carbaldehyde is a substituted pyridine derivative. The core
structure is a pyridine ring, functionalized with a chlorine atom at the 2-position, a phenyl group
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at the 6-position, and a formyl (carbaldehyde) group at the 4-position. This specific
arrangement of functional groups offers a unique platform for diverse chemical transformations.

Proposed Synthetic Workflow

Target Molecule:
2-Chloro-6-phenylpyridine-4-carbaldehyde
o

Click to download full resolution via product page
Figure 2: Proposed synthetic workflow for 2-Chloro-6-phenylpyridine-4-carbaldehyde.
Proposed Experimental Protocol Outline:

» Pyridine Core Synthesis: A substituted chalcone (derived from acetophenone and an
appropriate aldehyde) could be reacted with a malononitrile derivative in the presence of a
base, followed by cyclization and aromatization to form a 2-hydroxy-6-phenyl-
isonicotinonitrile intermediate.

¢ Chlorination: The hydroxyl group at the 2-position can be converted to a chloro group using
standard chlorinating agents like phosphorus oxychloride (POCIs).

 Nitrile Reduction & Formyl Installation: The nitrile group at the 4-position can be reduced to
the corresponding aldehyde. A common method for this transformation is the use of
Diisobutylaluminium hydride (DIBAL-H) at low temperatures.

« Purification: The final product would be purified using standard techniques such as column
chromatography on silica gel.

Handling and Safety

While a specific Safety Data Sheet (SDS) for this compound is not widely available, the
hazards can be inferred from structurally related molecules. Compounds like 2-chloro-6-
methylpyridine-4-carboxaldehyde are classified as harmful if swallowed and cause eye
irritation. Pyridine aldehydes, in general, are irritants. [1]
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o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

e Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents and strong bases.

Predicted Spectroscopic Profile

No experimental spectra for this compound are publicly available. The following predictions are
based on established principles of NMR, IR, and MS interpretation. [2][3][4]

'H NMR Spectroscopy

The H NMR spectrum is expected to show distinct signals for the aldehyde proton and the
aromatic protons.

Table 3: Predicted *H NMR Chemical Shifts (in CDCls, 400 MHz)
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Predicted o Lo . .
Proton Multiplicity Coupling Rationale

(ppm)

Aldehyde
protons are
) highly deshielded
Aldehyde (-CHO) 9.9-10.2 Singlet (s) - ]
and typically
appear as

singlets. [5]

Aromatic proton
adjacent to the

Pyridine-H3 7.8-8.0 Doublet (d) ~1.5Hz aldehyde and
chloro-

substituent.

Aromatic proton
adjacent to the
Pyridine-H5 79-8.1 Doublet (d) ~1.5Hz aldehyde and
phenyl-
substituent.

Protons on the
) phenyl ring
Phenyl-H (ortho) 79-8.2 Multiplet (m) -
closest to the

pyridine core.

Remaining
Phenyl-H

74-76 Multiplet (m) - protons on the
(meta/para)

phenyl ring.

3C NMR Spectroscopy

The 13C NMR spectrum will be characterized by the downfield signal of the carbonyl carbon.

Table 4: Predicted 3C NMR Chemical Shifts (in CDClsz, 100 MHz)
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Carbon

Predicted & (ppm)

Rationale

The carbonyl carbon of an

Carbonyl (C=0) 190 - 195 aromatic aldehyde is highly
deshielded.
Carbons attached to nitrogen
Pyridine C2, C6 150 - 160 and bearing substituents (Cl,
Ph).
o Carbon bearing the aldehyde
Pyridine C4 140 - 145
group.
o Unsubstituted carbons on the
Pyridine C3, C5 120 - 130 o
pyridine ring.
. Carbon of the phenyl ring
Phenyl C (ipso) 135 - 140 o
attached to the pyridine.
Aromatic carbons of the phenyl
Phenyl C (ortho, meta, para) 128 - 132

group.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by a strong absorption from the carbonyl group.

Table 5: Predicted Key IR Absorption Bands
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. Wavenumber .
Functional Group Intensity Notes
(cm™)
) ) Characteristic of sp?
Aromatic C-H Stretch 3100 - 3000 Medium

C-H bonds. [3]

Often appears as a
Aldehyde C-H Stretch 2850 - 2750 Medium, sharp pair of peaks (Fermi

resonance). [3]

Diagnostic for the
Carbonyl C=0 Stretch 1715 - 1700 Strong, sharp aldehyde functional

group. [6]

Multiple bands are

Aromatic C=C/C=N ) expected for the
1600 - 1450 Medium to Strong o
Stretch pyridine and phenyl
rings. [6]

_ In the fingerprint
C-CI Stretch 800 - 600 Medium to Strong )
region.

Mass Spectrometry (MS)

Electron Impact (EI) mass spectrometry would be expected to show a clear molecular ion peak.

e Molecular lon (M*): A prominent peak at m/z = 217, corresponding to the molecular weight.
Due to the natural abundance of the 3’Cl isotope, a characteristic M+2 peak at m/z = 219 will
also be observed with an intensity of approximately one-third of the M* peak. [4]* Key
Fragmentation Pathways:

o Loss of a formyl radical (-CHO): [M-29]* at m/z = 188.
o Loss of carbon monoxide (-CO): [M-28]* at m/z = 189.

o Loss of a chlorine atom (-Cl): [M-35]* at m/z = 182.

Reactivity and Synthetic Utility
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The unique combination of three distinct functional groups makes 2-Chloro-6-phenylpyridine-
4-carbaldehyde a versatile synthon. Its reactivity is governed by the interplay of the aldehyde,
the chloro-substituent, and the pyridine nitrogen.

Aldehyde Reactions

\
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pyridine-4-carbaldehyde
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Figure 3: Key reaction pathways for 2-Chloro-6-phenylpyridine-4-carbaldehyde.

o Aldehyde Chemistry: The formyl group is a primary site for transformations. It readily
undergoes nucleophilic addition, making it a precursor for secondary alcohols (via reduction
with agents like NaBHa4) or carboxylic acids (via oxidation). Critically, it serves as an
electrophile for condensation reactions with primary amines to form Schiff bases (imines),
which are important ligands in coordination chemistry and possess a wide range of biological
activities. [7][8]* Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at the 2-
position, activated by the electron-withdrawing pyridine nitrogen, is susceptible to SNAr. This
allows for the introduction of a variety of nucleophiles (e.g., alkoxides, thiolates, amines),
enabling the synthesis of diverse libraries of 2,4,6-trisubstituted pyridine derivatives.

o Coordination Chemistry: The pyridine nitrogen atom retains its basicity and can act as a
ligand, coordinating to metal centers. [9]Furthermore, when the aldehyde is converted into
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an imine, the resulting Schiff base can act as a bidentate or tridentate ligand, creating stable
metal complexes with potential applications in catalysis and materials science. [10]

Conclusion

2-Chloro-6-phenylpyridine-4-carbaldehyde is a high-potential molecular building block for
advanced chemical synthesis. While comprehensive public data is currently sparse, its
structure suggests a rich and versatile reactivity profile. The presence of three distinct,
addressable functional groups provides chemists with multiple avenues for molecular
elaboration. This guide serves as a foundational reference, offering predicted data and logical
synthetic and reactivity insights to empower researchers in leveraging this compound for the
discovery and development of novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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